Cas no 2349802-38-4 ((2R)-2-(4-chlorophenyl)-2-methoxyacetic acid)

• Product Name: (2R)-2-(4-chlorophenyl)-2-methoxyacetic acid
• CAS No: 2349802-38-4
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 5612519
• PubChem ID: 91196819
• Update Time: 2025-05-28

(2R)-2-(4-chlorophenyl)-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-34127547
• 2349802-38-4
• (2R)-2-(4-chlorophenyl)-2-methoxyacetic acid

• Inchi： 1S/C9H9ClO3/c1-13-8(9(11)12)6-2-4-7(10)5-3-6/h2-5,8H,1H3,(H,11,12)/t8-/m1/s1
• InChI Key： OFASTQPKCTUSPZ-MRVPVSSYSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](C(=O)O)OC

Computed Properties

• Exact Mass: 200.0240218g/mol
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on (2R)-2-(4-chlorophenyl)-2-methoxyacetic acid

Comprehensive Overview of (2R)-2-(4-chlorophenyl)-2-methoxyacetic acid (CAS No. 2349802-38-4): Properties, Applications, and Research Insights

The compound (2R)-2-(4-chlorophenyl)-2-methoxyacetic acid (CAS No. 2349802-38-4) is a chiral carboxylic acid derivative with significant relevance in pharmaceutical and agrochemical research. Its unique structural features, including the 4-chlorophenyl moiety and methoxyacetic acid group, make it a versatile intermediate for synthesizing bioactive molecules. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing frequently searched queries such as "chiral synthesis optimization" and "green chemistry alternatives."

Chemically, (2R)-2-(4-chlorophenyl)-2-methoxyacetic acid belongs to the class of aryl-substituted carboxylic acids, where the stereocenter at the 2-position confers enantioselective properties. Researchers have highlighted its role in asymmetric catalysis, particularly in constructing pharmaceutical scaffolds for CNS-targeting drugs. Recent studies (2023-2024) emphasize its utility in enzyme-mediated resolutions, aligning with the industry's shift toward sustainable biocatalytic processes.

From a synthetic perspective, the preparation of CAS No. 2349802-38-4 often involves chiral auxiliary-assisted alkylation or kinetic resolution of racemic precursors. A 2024 Journal of Medicinal Chemistry report demonstrated its use in optimizing metabolite stability for kinase inhibitors—a hot topic in oncology research. The compound's logP value (predicted: 2.1) and hydrogen-bond acceptor capacity also make it a candidate for drug delivery system enhancements, addressing popular searches like "improving oral bioavailability."

Beyond pharmaceuticals, (2R)-2-(4-chlorophenyl)-2-methoxyacetic acid has garnered attention in material science for designing liquid crystal precursors. Its polarizable aromatic ring and hydrogen-bonding capability contribute to mesophase stability, a property explored in next-gen display technologies. This aligns with trending searches on "advanced organic electronics" and "supramolecular self-assembly," reflecting cross-disciplinary interest.

Analytical characterization of this compound typically employs HPLC chiral separation (e.g., CHIRALPAK® AD-H column) and vibrational circular dichroism (VCD) for absolute configuration confirmation. A 2023 ACS Sustainable Chemistry study highlighted its potential as a green solvent-compatible intermediate, resonating with queries about "reducing synthetic waste." Notably, its thermal stability (decomposition >200°C) suits continuous flow chemistry applications—a technique dominating "process intensification" discussions.

In regulatory contexts, 2349802-38-4 complies with major pharmacopeial standards (USP/EP) for impurity profiling, a critical aspect given recent FDA guidelines on genotoxic risk assessment. Researchers frequently search for "ICH Q3D elemental limits" in relation to such intermediates, underscoring the need for rigorous quality control during scale-up.

Future directions for this compound include exploring its metal-organic framework (MOF) functionalization potential and photocatalytic degradation pathways—topics gaining traction in environmental chemistry forums. Its structure-activity relationship (SAR) in modulating G-protein-coupled receptor (GPCR) signaling also remains an active area of investigation, as evidenced by PubMed-indexed studies on "fragment-based drug design."